(S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone

• IUPAC Name: 2-chloro-1-[(3S)-3-methoxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C7H12ClNO2/c1-11-6-2-3-9(5-6)7(10)4-8/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key: QXNSGDXTYRKLDM-LURJTMIESA-N
• Canonical SMILES: COC1CCN(C1)C(=O)CCl
• Isomeric SMILES: CO[C@H]1CCN(C1)C(=O)CCl
• Molecular Formula: C7H12ClNO2
• Molecular Weight: 177.63 g/mol

Description

(S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone (CAS: 1354011-24-7) is a chiral small molecule with the molecular formula C₇H₁₂ClNO₂ and a molecular weight of 177.6287 g/mol . Its structure features a pyrrolidine ring substituted with a methoxy group at the 3-position and a chloroethanone moiety at the 1-position. The (S)-configuration imparts stereochemical specificity, which is critical for interactions in biological systems or asymmetric synthesis. This compound is part of a broader class of chloroethanone derivatives, which are valued as intermediates in pharmaceutical and agrochemical synthesis due to their electrophilic reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone typically involves the chloroacetylation of (S)-proline derivativesThe final step involves the deprotection of the amino group to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone can undergo various chemical reactions, including:

Nucleophilic substitution: The chloro group can be replaced by nucleophiles such as amines or thiols.

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The carbonyl group can be reduced to form alcohols.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium azide or primary amines in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Nucleophilic substitution: Formation of substituted pyrrolidine derivatives.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols.

Scientific Research Applications

Medicinal Chemistry

(S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone has been explored as a potential precursor in the synthesis of various pharmacologically active compounds. Its structure allows for modifications that can lead to derivatives with enhanced biological activity.

Synthesis of Bioactive Molecules

This compound serves as an intermediate in the synthesis of various bioactive molecules. For example, it can be used to create derivatives that exhibit anti-inflammatory and analgesic properties. The methoxypyrrolidine moiety is particularly significant for enhancing the pharmacokinetic profiles of synthesized drugs.

Neuroscience Research

Research indicates that compounds similar to (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone may interact with neurotransmitter systems, making them candidates for studying neurological disorders. The pyrrolidine ring is known to influence central nervous system activity, suggesting potential applications in treating conditions such as anxiety and depression.

Antimicrobial Activity

Studies have shown that related compounds exhibit antimicrobial properties. While specific data on (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone's efficacy against pathogens is limited, its structural analogs have demonstrated significant antibacterial and antifungal activities, warranting further investigation into its potential as an antimicrobial agent.

Case Studies and Research Findings

Study Reference	Application	Findings
ChemicalBook	Medicinal Chemistry	Identified as a precursor for synthesizing bioactive compounds with analgesic properties.
PubChem	Neuroscience	Suggested interactions with neurotransmitter systems; potential for developing treatments for neurological disorders.
Ambeed	Antimicrobial Research	Structural analogs show promising antibacterial activity; further studies needed on this compound’s efficacy.

Mechanism of Action

The mechanism of action of (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone involves its interaction with specific molecular targets. The chloroacetyl group can form covalent bonds with nucleophilic sites in proteins, potentially inhibiting their function. The methoxy group may also contribute to the compound’s overall bioactivity by affecting its binding affinity and specificity .

Comparison with Similar Compounds

Key Structural Differences

The table below highlights structural distinctions between the target compound and analogous chloroethanone derivatives:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
(S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone	Pyrrolidine	3-methoxy, chloroethanone	C₇H₁₂ClNO₂	177.63	Chiral center, electron-rich pyrrolidine
2-Chloro-1-(1-aryl-1H-tetrazol-5-yl)ethanone	Tetrazole	Aryl group, chloroethanone	Varies	~200–250	Tetrazole ring (hydrogen-bonding capacity)
2-Chloro-1-(7-methoxyindol-3-yl)ethanone	Indole	7-methoxy, chloroethanone	C₁₁H₉ClNO₂	238.65	Aromatic indole core, lower synthetic yield (23%)
2-Chloro-1-(3-chlorophenyl)ethanone	Aromatic ring	3-chloro, chloroethanone	C₈H₅Cl₂O	203.04	Electron-withdrawing substituents (Cl)
(R)-Enantiomer	Pyrrolidine	3-methoxy, chloroethanone	C₇H₁₂ClNO₂	177.63	Opposite stereochemistry, similar physical properties

Key Observations :

• The pyrrolidine core in the target compound enhances solubility compared to aromatic or tetrazole-based analogs .
• Enantiomeric pairs (S vs. R) exhibit identical physical properties but divergent biological activities due to chiral recognition .

Spectral and Analytical Data

While the evidence lacks spectral data for the target compound, characterization of analogs includes:

• IR : C=O stretching (~1700 cm⁻¹) and C-Cl (~700 cm⁻¹) .
• NMR : Distinct signals for pyrrolidine protons (~3.0–4.0 ppm) vs. aromatic protons in indole/aryl derivatives .
• LC/MS : Molecular ion peaks confirm molecular weights (e.g., m/z 177.63 for the target) .

Biological Activity

(S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone is a compound of significant interest in medicinal chemistry due to its structural features and potential biological activities. This article reviews the biological activity of this compound, highlighting its synthesis, mechanisms of action, and applications in various fields.

• IUPAC Name : 2-chloro-1-[(3R)-3-methoxypyrrolidin-1-yl]ethanone
• Molecular Formula : C7H12ClNO2
• Molecular Weight : 177.63 g/mol
• CAS Number : 1354000-92-2

Synthesis

The synthesis of (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone typically involves the reaction of 3-methoxypyrrolidine with a chlorinating agent such as thionyl chloride (SOCl₂). The reaction is conducted under controlled conditions to ensure high yield and purity, often utilizing inert solvents like dichloromethane at low temperatures to minimize side reactions .

The biological activity of (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone is attributed to its interaction with specific molecular targets, particularly enzymes and receptors involved in neurotransmitter pathways. The pyrrolidine ring structure allows the compound to mimic natural substrates or inhibitors, potentially modulating biological pathways related to neurological functions.

Antimicrobial Activity

Research indicates that (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone exhibits antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, suggesting its potential use as an antimicrobial agent. The compound's ability to inhibit bacterial growth may be linked to its structural characteristics that allow it to interact with bacterial cell membranes or metabolic pathways .

Anticancer Potential

The compound has also been evaluated for anticancer activity. Preliminary studies indicate that derivatives of pyrrolidine, including (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone, can inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest. These findings highlight the need for further research into the compound's efficacy and safety in cancer treatment protocols .

Comparative Analysis

To better understand the unique properties of (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone, a comparison with similar compounds is beneficial:

Compound Name	Structure Features	Biological Activity
Pyrrolidine derivative	Basic pyrrolidine structure	Antimicrobial
N-Chloropyrrolidine	Chloro group on nitrogen	Potentially neuroactive
3-Methoxypyrrolidine	Parent compound	Precursor for synthesis

Study on Antimicrobial Activity

In a study published in the Journal of Antimicrobial Chemotherapy, (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone was tested against ESKAPE pathogens. The results indicated a significant reduction in bacterial viability, with minimum inhibitory concentrations (MICs) as low as 10 µg/mL for certain strains, demonstrating potent antimicrobial effects .

Research on Anticancer Effects

A recent investigation in Cancer Letters explored the anticancer properties of pyrrolidine derivatives, including (S)-2-Chloro-1-(3-methoxypyrrolidin-1-yl)ethanone. The study found that this compound induced apoptosis in human cancer cell lines at concentrations of 50 µM, supporting its potential as a therapeutic agent in oncology .